Cas no 1391269-86-5 (1-(2-bromo-3-methoxyphenyl)ethan-1-amine)

• Product Name: 1-(2-bromo-3-methoxyphenyl)ethan-1-amine
• CAS No: 1391269-86-5
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5962478
• PubChem ID: 83711378
• Update Time: 2025-06-11

1-(2-bromo-3-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methoxyphenyl)ethanamine
• 1-(2-bromo-3-methoxyphenyl)ethan-1-amine
• Benzenemethanamine, 2-bromo-3-methoxy-α-methyl-
• EN300-1911676
• 1391269-86-5

• Inchi： 1S/C9H12BrNO/c1-6(11)7-4-3-5-8(12-2)9(7)10/h3-6H,11H2,1-2H3
• InChI Key： PJNNDJJABOHHNT-UHFFFAOYSA-N
• SMILES： C1(C(C)N)=CC=CC(OC)=C1Br

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 289.3±30.0 °C(Predicted)
• pka: 8.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-bromo-3-methoxyphenyl)ethan-1-amine

Comprehensive Overview of 1-(2-Bromo-3-methoxyphenyl)ethan-1-amine (CAS No. 1391269-86-5)

1-(2-Bromo-3-methoxyphenyl)ethan-1-amine (CAS No. 1391269-86-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 1-(2-bromo-3-methoxyphenyl)ethan-1-amine", "CAS 1391269-86-5 applications", and "bromo-methoxy phenyl derivatives", reflecting its relevance in modern chemical innovation.

The structural uniqueness of 1-(2-Bromo-3-methoxyphenyl)ethan-1-amine lies in its aryl-amine backbone, which enables diverse reactivity patterns. Recent studies highlight its potential in designing bioactive molecules, particularly in the context of central nervous system (CNS) drug discovery. With growing interest in sustainable chemistry, this compound is also explored for green synthesis routes, aligning with the global push for environmentally friendly methodologies. Keywords such as "amine derivatives in drug development" and "eco-friendly bromo-compound synthesis" are trending in academic and industrial forums.

From a technical perspective, CAS No. 1391269-86-5 exhibits notable stability under standard conditions, making it suitable for multi-step synthetic processes. Its electron-rich aromatic system allows for selective functionalization, a feature highly valued in medicinal chemistry. Analysts note increased searches for "scalable production of bromo-methoxy amines" and "spectroscopic data for CAS 1391269-86-5", underscoring its industrial applicability. The compound’s X-ray crystallography and NMR profiles are well-documented, aiding in quality control and regulatory compliance.

In the context of AI-driven drug design, 1-(2-Bromo-3-methoxyphenyl)ethan-1-amine is often referenced in machine learning models predicting molecular properties. This aligns with the surge in queries like "computational chemistry for aryl amines" and "QSAR studies of brominated compounds". Furthermore, its role in catalysis and material science is being investigated, with publications emphasizing cross-coupling reactions and polymer modifications.

To address common user questions: "Is CAS 1391269-86-5 commercially available?" Yes, it is supplied by several specialty chemical vendors under strict purity specifications. Another frequent query—"What are the storage recommendations for this amine?"—is answered by advising anhydrous conditions and light-sensitive packaging. These practical insights enhance the compound’s accessibility for researchers.

In summary, 1-(2-Bromo-3-methoxyphenyl)ethan-1-amine (CAS No. 1391269-86-5) bridges gaps between academic research and industrial applications. Its adaptability to cutting-edge technologies and alignment with sustainability goals ensure its continued prominence in scientific literature and patent filings.